Cas no 344299-45-2 ((3,4,5-Trimethoxyphenyl)acetic-α,α-d2 Acid)

• Product Name: (3,4,5-Trimethoxyphenyl)acetic-α,α-d2 Acid
• CAS No: 344299-45-2
• MF: C₁₁H₁₄O₅
• MW: 228.23818731308
• CID: 304755
• PubChem ID: 118856164
• Update Time: 2025-04-19

(3,4,5-Trimethoxyphenyl)acetic-α,α-d2 Acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic-d2 acid,3,4,5-trimethoxy- (9CI)
• 3,4,5-TRIMETHOXYPHENYLACETIC-2,2-D2 ACID
• D98589
• Benzeneacetic-d2 acid,3,4,5-trimethoxy-(9ci)
• DTXSID701277116
• HY-W009713S
• 344299-45-2
• Benzeneacetic-d2 acid, 3,4,5-trimethoxy-
• (3,4,5-Trimethoxyphenyl)acetic-2,2 Acid-d2
• CS-0568182
• (3,4,5-Trimethoxyphenyl)acetic-α,α-d2 Acid

• Inchi： 1S/C11H14O5/c1-14-8-4-7(6-10(12)13)5-9(15-2)11(8)16-3/h4-5H,6H2,1-3H3,(H,12,13)/i6D2
• InChI Key： DDSJXCGGOXKGSJ-NCYHJHSESA-N
• SMILES： O(C)C1=C(C=C(C([2H])([2H])C(=O)O)C=C1OC)OC

Computed Properties

• Exact Mass: 228.09667703g/mol
• Monoisotopic Mass: 228.09667703g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 65Ų